N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)tetrahydro-2-furancarboxamide

• IUPAC Name: N-[4-[(2-methoxyphenyl)sulfamoyl]phenyl]oxolane-2-carboxamide
• InChI: InChI=1S/C18H20N2O5S/c1-24-16-6-3-2-5-15(16)20-26(22,23)14-10-8-13(9-11-14)19-18(21)17-7-4-12-25-17/h2-3,5-6,8-11,17,20H,4,7,12H2,1H3,(H,19,21)
• InChI Key: MLHDYKIMCOUZBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3CCCO3
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)tetrahydro-2-furancarboxamide, commonly known as MPTF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

MPTF works by inhibiting the activity of certain enzymes that are responsible for inflammation and pain. It also works by regulating the expression of certain genes that are involved in the development of cancer and other diseases.
Biochemical and Physiological Effects:
MPTF has been found to have significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. MPTF has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

MPTF has several advantages for lab experiments. It is relatively easy to synthesize and has a high degree of purity. MPTF is also stable and can be stored for extended periods. However, MPTF has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer to animals. MPTF can also be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on MPTF. One area of research is to explore its potential applications in the treatment of cancer and other diseases. Another area of research is to investigate the mechanisms of action of MPTF and how it affects various cellular pathways. Additionally, researchers can explore ways to improve the solubility of MPTF and reduce its toxicity. Overall, MPTF has significant potential for future research and development.
Conclusion:
In conclusion, MPTF is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It can be synthesized using a multi-step process and has been found to have anti-inflammatory and analgesic properties. MPTF has also been studied extensively for its potential applications in the treatment of cancer, diabetes, and other diseases. While MPTF has some limitations for lab experiments, it has significant potential for future research and development.

Synthesis Methods

MPTF can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2-methoxyaniline with paraformaldehyde to form 2-methoxy-N-(4-formylphenyl)aniline. The second step involves the reaction of the obtained compound with 4-aminobenzenesulfonamide to form N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide. The final step involves the reaction of the obtained compound with tetrahydro-2-furancarboxylic acid to form MPTF.

Scientific Research Applications

MPTF has been found to have potential applications in various fields of scientific research. It has been studied extensively for its anti-inflammatory and analgesic properties. MPTF has also been found to have potential applications in the treatment of cancer, diabetes, and other diseases.